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Compound of Interest

Compound Name: Fosravuconazole

Cat. No.: B1673580 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Fosravuconazole, a triazole antifungal

agent. It covers its core chemical properties, mechanism of action, and detailed experimental

protocols from recent studies, presented for a scientific audience engaged in drug discovery

and development.

Core Chemical Properties
Fosravuconazole (CAS Number: 351227-64-0) is a water-soluble phosphonooxymethyl ether

prodrug of Ravuconazole.[1][2] This structural modification enhances its solubility and

bioavailability.[1][3][4] Upon administration, it is converted in the body to its active form,

Ravuconazole.[3][5][6]
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Property Value Source

CAS Number 351227-64-0 [1][2][3]

Molecular Formula C₂₃H₂₀F₂N₅O₅PS [2][3][6]

Molecular Weight 547.47 g/mol [2][6]

Melting Point 90.27 °C [3]

Boiling Point 480 °C [3]

Appearance Solid powder [2]

Solubility
Highly soluble in water;

Soluble in DMSO
[1][2]

Synonyms
BEF-1224, BMS-379224, E-

1224
[1][2]

Mechanism of Action
Fosravuconazole exerts its antifungal effect through its active metabolite, Ravuconazole. As a

member of the azole class, Ravuconazole targets the fungal cytochrome P450 enzyme,

lanosterol 14-alpha-demethylase.[3][5][7] This enzyme is a critical component of the ergosterol

biosynthesis pathway.

By inhibiting lanosterol 14-alpha-demethylase, Ravuconazole disrupts the conversion of

lanosterol to ergosterol, an essential component of the fungal cell membrane that is analogous

to cholesterol in mammalian cells.[5][7] This inhibition leads to a depletion of ergosterol and an

accumulation of toxic 14-alpha-methylated sterols.[5][7] The consequence is a disruption of

membrane integrity and function, ultimately leading to the inhibition of fungal growth and cell

death.[3][7] Fosravuconazole has demonstrated a high degree of selectivity for fungal

cytochrome P450 enzymes over their human counterparts, which minimizes potential adverse

effects.[5]
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Mechanism of Action of Fosravuconazole.

Experimental Protocols
In Vitro Antifungal Susceptibility Testing

Objective: To determine the minimum inhibitory concentration (MIC) of Ravuconazole (the

active metabolite of Fosravuconazole) against various fungal pathogens.

Methodology:

Fungal Strains: Cultures of clinically relevant fungi, such as Candida spp., Aspergillus

spp., and Trichophyton spp., are used.[1]

Culture Conditions: Fungi are grown on appropriate agar plates (e.g., Sabouraud Dextrose

Agar) to obtain viable colonies.

Inoculum Preparation: A standardized inoculum is prepared by suspending fungal colonies

in sterile saline or broth, adjusted to a specific turbidity (e.g., 0.5 McFarland standard).

Microdilution Assay: The assay is performed in 96-well microtiter plates. A serial two-fold

dilution of Ravuconazole is prepared in a suitable broth medium (e.g., RPMI-1640).
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Inoculation: Each well is inoculated with the standardized fungal suspension.

Incubation: Plates are incubated at an appropriate temperature (e.g., 35°C) for a specified

period (e.g., 24-48 hours).

MIC Determination: The MIC is defined as the lowest concentration of the drug that visibly

inhibits fungal growth. For some fungi, a spectrophotometric reading may be used for a

more quantitative assessment. A study on Madurella mycetomatis identified a 90%

minimum inhibitory concentration (MIC₉₀) of 0.016 µg/mL for Ravuconazole.[8]

In Vivo Efficacy in a Murine Model of Systemic Infection
Objective: To evaluate the in vivo efficacy of Fosravuconazole in a mouse model of

disseminated fungal infection.

Methodology:

Animal Model: Swiss female mice are commonly used.[1]

Infection: Mice are infected intravenously with a lethal dose of a fungal pathogen, such as

Candida albicans.[9]

Treatment Groups: Animals are randomized into several groups: a vehicle control group

and multiple Fosravuconazole treatment groups receiving different doses.

Drug Administration: Fosravuconazole is administered, often orally, once daily for a

specified duration (e.g., 7-14 days), starting shortly after infection.[9]

Efficacy Endpoints: The primary endpoint is typically survival over a defined period (e.g.,

21-30 days). Secondary endpoints can include fungal burden in target organs (e.g.,

kidneys, brain), determined by colony-forming unit (CFU) counts from homogenized

tissues.

Data Analysis: Survival curves are analyzed using the log-rank test, and fungal burden

data are compared using appropriate statistical tests (e.g., Mann-Whitney U test).

Clinical Trial Protocol for Eumycetoma Treatment
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Objective: To assess the efficacy, safety, and pharmacokinetics of Fosravuconazole
compared to the standard of care (Itraconazole) for the treatment of eumycetoma.[10][11]

[12]

Study Design: A randomized, double-blind, comparative clinical trial.[10]

Participant Population: Patients with confirmed eumycetoma caused by Madurella

mycetomatis.[11]

Methodology:

Randomization: Patients are randomized to receive either Fosravuconazole or

Itraconazole.

Dosing Regimen:

Fosravuconazole Group: Patients receive three daily loading doses followed by weekly

administration of either 200 mg or 300 mg for 12 months.[8][11][12]

Itraconazole Group: Patients receive 400 mg daily (administered as 200 mg twice daily)

for 12 months.[8][11][12]

Efficacy Assessment: The primary endpoint is the reduction in lesion size and the rate of

complete cure after 12 months of treatment.[11][12]

Pharmacokinetic Analysis: Blood samples are collected at various time points to determine

the plasma concentrations of Ravuconazole, Itraconazole, and its active metabolite,

hydroxyitraconazole. Nonlinear mixed-effects modeling is used to develop population

pharmacokinetic models.[8][11][12]

Safety Monitoring: Adverse events are monitored and recorded throughout the study.
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Workflow of the Eumycetoma Clinical Trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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